Cas no 1208076-83-8 (3,5-difluoro-2-methoxybenzene-1-sulfonamide)

• Product Name: 3,5-difluoro-2-methoxybenzene-1-sulfonamide
• CAS No: 1208076-83-8
• MF: C₇H₇F₂NO₃S
• MW: 223.197187662125
• MDL: MFCD12026275
• CID: 4577552
• PubChem ID: 50998123
• Update Time: 2025-06-09

3,5-difluoro-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-DIFLUORO-2-METHOXYBENZENESULFONAMIDE
• 3,5-Difluoro-2-methoxybenzene sulfonamide
• 3,5-difluoro-2-methoxybenzene-1-sulfonamide

• MDL： MFCD12026275
• Inchi： 1S/C7H7F2NO3S/c1-13-7-5(9)2-4(8)3-6(7)14(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： OTZBMRDNFPCDCX-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(F)=CC(F)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3,5-difluoro-2-methoxybenzene-1-sulfonamide

Exploring the Properties and Applications of 3,5-Difluoro-2-methoxybenzene-1-sulfonamide (CAS No. 1208076-83-8)

3,5-Difluoro-2-methoxybenzene-1-sulfonamide (CAS No. 1208076-83-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a unique molecular structure, combining fluorine substituents and a methoxy group, which contribute to its distinct chemical properties. Researchers are particularly interested in its potential as a bioactive intermediate, especially in the development of novel enzyme inhibitors and small-molecule therapeutics.

The compound's structure-activity relationship (SAR) has been a focal point in recent studies, as the difluoro-methoxybenzene core appears to enhance binding affinity in certain biological targets. Its sulfonamide moiety is known to interact with proteins through hydrogen bonding, making it valuable in drug discovery pipelines. Current trends in computational chemistry and AI-assisted molecular design have further accelerated investigations into this compound, with researchers leveraging machine learning models to predict its pharmacokinetic properties.

From an industrial perspective, 3,5-difluoro-2-methoxybenzene-1-sulfonamide is synthesized through multi-step organic reactions, often involving electrophilic aromatic substitution and sulfonation processes. Its purity and stability are critical for applications in high-throughput screening (HTS) systems. Environmental scientists have also examined its biodegradation pathways, aligning with the growing demand for green chemistry solutions in synthetic workflows.

In the context of personalized medicine, this compound's role in targeted therapy development has been explored. Its fluorine atoms improve membrane permeability, a sought-after trait in CNS drug candidates. Meanwhile, material scientists investigate its potential in supramolecular chemistry due to its ability to form non-covalent interactions. These multidisciplinary applications reflect the compound's versatility beyond traditional pharmaceutical intermediates.

Quality control of CAS 1208076-83-8 involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with ICH guidelines. As regulatory standards evolve, particularly in REACH compliance, manufacturers prioritize sustainable synthesis routes for such compounds. The scientific community continues to publish structure-optimization studies related to this benzene sulfonamide derivative, addressing challenges like solubility enhancement and metabolic stability.

Emerging applications in proteomics research have identified 3,5-difluoro-2-methoxybenzene-1-sulfonamide as a potential chemical probe for studying protein conformations. Its compatibility with click chemistry platforms further expands its utility in bioconjugation strategies. With the rise of fragment-based drug design (FBDD), this compound's molecular weight and ligand efficiency make it a valuable scaffold for library development.

From a commercial standpoint, suppliers emphasize batch-to-batch consistency and regulatory documentation for this compound, catering to GMP-grade requirements. The global market shows increasing demand for such fine chemicals, driven by contract research organizations (CROs) and academic laboratories. Patent landscapes reveal ongoing innovations involving this sulfonamide building block, particularly in kinase inhibitor formulations.

Future research directions may explore its cocrystal formation capabilities or applications in catalytic systems. The compound's electronic properties also suggest potential in materials science, such as designing organic semiconductors. As structure-based drug design becomes more sophisticated, 1208076-83-8 remains a compound of interest for addressing undruggable targets through innovative molecular recognition approaches.